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17-trans Prostaglandin E3: A Technical Overview
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Compound of Interest

Compound Name: 17-trans Prostaglandin E3

Cat. No.: B593036

CAS Number: 210979-33-2

This technical guide provides a comprehensive overview of 17-trans Prostaglandin E3, a
notable isomer of Prostaglandin E3 (PGE3). Due to a scarcity of published research on the
specific biological activities of the 17-trans isomer, this document will also draw upon the
extensive research conducted on PGE3 to provide a broader context for its potential biological
significance and pathways of action. This approach is intended to offer valuable insights for
researchers, scientists, and professionals in drug development.

Physicochemical Properties

Key physicochemical data for 17-trans Prostaglandin E3 are summarized below, providing a
foundation for experimental design and analysis.
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Property Value Source

CAS Number 210979-33-2 [1]12]

11a,15S-dihydroxy-9-oxo-

Formal Name prosta-57,13E,17E-trien-1-oic [1]
acid

Molecular Formula C20H3005 [11[2]

Formula Weight 350.5 g/mol [1][2]

Purity >98% [1]

Formulation A solution in methyl acetate [1]

DMF: >100 mg/ml, DMSO:
>100 mg/ml, Ethanol: >100

Solubility [1]
mg/ml, PBS (pH 7.2): >5
mg/ml
Storage -20°C [1]
Stability > 2 years [1]

Biological Context and Activity

17-trans Prostaglandin E3 is an isomer of PGE3 that could theoretically be produced from the
cyclooxygenase (COX) metabolism of dietary trans-fatty acids.[1] While one source indicates
there are no published reports on the biological activity of this specific compound, another
suggests it stimulates Nurrl-dependent transcriptional activity, indicating potential applications
in cancer and autoimmune disease research.

Given the limited direct data, the biological activities of the more extensively studied
Prostaglandin E3 (PGE3) are presented here as a potential analogue. PGE3 is derived from
the omega-3 fatty acid, eicosapentaenoic acid (EPA), and is known to possess anti-
inflammatory and anti-proliferative properties.[3][4]

Anti-inflammatory and Anti-tumor Effects of PGE3
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PGE3 has been shown to exert anti-inflammatory and anti-tumor effects, often in contrast to the
pro-inflammatory and pro-tumorigenic actions of Prostaglandin E2 (PGEZ2).[1] It can inhibit the
proliferation of cancer cells and modulate immune responses.[1][4] Specifically, PGE3 has
been observed to suppress the polarization of tumor-associated M2 macrophages (TAMS),
which are known to promote tumor growth.[4] This effect is mediated through the regulation of
protein kinase A (PKA) expression and activation.[4]

Signaling Pathways

The signaling pathways of prostaglandins are complex and receptor-dependent. While the
specific pathways for 17-trans PGE3 are not elucidated, the pathways for the closely related
PGE3 are well-documented and likely share similarities. PGES3, like other prostaglandins,
exerts its effects by binding to specific G-protein coupled receptors, known as EP receptors.

The following diagram illustrates the proposed signaling pathway for PGE3 in the modulation of
macrophage polarization, a key process in inflammation and cancer.
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PGE3 Signaling in Macrophage Polarization
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Caption: Proposed signaling pathway of PGE3 in modulating macrophage polarization.

Experimental Protocols

Detailed experimental data specifically for 17-trans Prostaglandin E3 are not readily available
in published literature. However, the following represents a generalized experimental workflow
that could be adapted to study its effects, based on protocols used for other prostaglandins like
PGE3.
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Macrophage Polarization Assay

This protocol is designed to assess the effect of a compound on the polarization of
macrophages, a critical aspect of its immunomodulatory potential.
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Experimental Workflow: Macrophage Polarization Assay
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Caption: A generalized workflow for studying the effects of 17-trans PGE3 on macrophage
polarization.

Conclusion

While direct research on 17-trans Prostaglandin E3 is limited, its structural similarity to
Prostaglandin E3 suggests it may hold significant, and potentially analogous, biological
activities. The anti-inflammatory and anti-tumorigenic properties of PGES3, particularly its ability
to modulate macrophage polarization, provide a strong rationale for further investigation into
the 17-trans isomer. The information and protocols outlined in this guide are intended to serve
as a valuable resource for researchers and drug development professionals seeking to explore
the therapeutic potential of this and related compounds. Future studies are warranted to
elucidate the specific signaling pathways and biological functions of 17-trans Prostaglandin
E3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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